Cerium fluoride (CeF4)

Specification

• CAS No.: 10060-10-3
• Molecular Formula: CeF4
• Molecular Weight: 216.110 g/mol
• IUPAC Name: cerium(4+);tetrafluoride
• Standard InChI: InChI=1S/Ce.4FH/h;4*1H/q+4;;;;/p-4
• Standard InChI Key: SWURHZJFFJEBEE-UHFFFAOYSA-J
• SMILES: F[Ce](F)(F)F
• Canonical SMILES: [F-].[F-].[F-].[F-].[Ce+4]

Introduction

Physical and Chemical Properties

Basic Physical Properties

Cerium(IV) fluoride appears as a white crystalline material in its pure form. It exhibits strong oxidizing properties, consistent with the high oxidation state of cerium (+4). The compound exists in both anhydrous and monohydrate forms (CeF4·xH2O, where x≤1), each with its own set of physical characteristics.

The physical properties of CeF4 are summarized in the following table:

Property	Value
Chemical Formula	CeF4
Molecular Weight	216.11 g/mol
Density	4.77 g/cm³ at 25°C
Melting Point	650°C
Physical Form	White crystalline powder
CAS Number	10060-10-3

Composition Analysis

Commercial CeF4 with high purity (99.95%, 3N5 grade) has been analyzed for its elemental composition. The typical analysis expressed as oxide-equivalent contains:

Component	Content	Component	Content
TREO (Total Rare Earth Oxides)	74.26%	CaO	0.01%
CeO2	≥99.95%	Fe	0.0058%
La	0.012%	Al	≤0.01%
Pr	≤0.005%	SiO2	≤0.01%
Nd	≤0.005%	F	27.06%
Sm	≤0.001%
Y	≤0.001%

Crystal Structure

Structural Characteristics

Cerium(IV) fluoride crystallizes in a monoclinic structure with the space group C12/c1 and Z = 12 (indicating 12 formula units per unit cell). X-ray diffraction studies combined with Rietveld analysis have provided detailed structural information for both CeF4 polymorphs.

The crystal parameters for both CeF4-I and CeF4-II are summarized in the following table:

Parameter	CeF4-I	CeF4-II
Crystal System	Monoclinic	Monoclinic
Space Group	C12/c1	C12/c1
Z Value	12	12
a0 (nm)	1.26	1.25
b0 (nm)	1.06	1.05
c0 (nm)	0.82	0.82
β (degrees)	126.1	126.38
Cell Volume (×10⁻²⁸ m³)	8.91	8.78
Density (×10³ kg/m³)	4.83	4.90

The cell volume of CeF4-I is approximately 1.4% larger than that of CeF4-II, with the bond lengths between cerium and fluorine atoms being somewhat longer in CeF4-I compared to CeF4-II. This structural difference correlates with their different stability characteristics and reactivity patterns.

Structural Transformation

An interesting aspect of cerium fluoride chemistry is the structural relationship between CeF3 and CeF4. Research has shown that the lattice transformation from CeF3 to CeF4 occurs through the insertion of fluorine atoms, with the arrangement of cerium ions remaining relatively similar. The trigonal lattice of CeF3 transforms into the monoclinic lattice of CeF4 without major deformation.

This transformation involves the rearrangement of cerium ions from the 6f site in the CeF3 trigonal lattice to the 8f site in the CeF4 monoclinic lattice, accompanied by only small displacements. This structural relationship helps explain the relative ease of conversion between CeF3 and CeF4 under certain conditions.

Synthesis Methods

Conventional Synthesis

Several methods have been developed for the synthesis of cerium(IV) fluoride. The primary production methods include:

• High-temperature fluorination of cerium(III) fluoride or cerium dioxide with fluorine gas:
  $\text{CeF}_3 + \frac{1}{2}\text{F}_2 \xrightarrow{500°\text{C}} \text{CeF}_4$
  $\text{CeO}_2 + 2\text{F}_2 \xrightarrow{500°\text{C}} \text{CeF}_4 + \text{O}_2$

  This process requires elevated temperatures (approximately 500°C) and direct use of fluorine gas.

• Hydrothermal synthesis of the hydrated form:
  $\text{Ce(SO}_4\text{)}_2 + 4\text{HF} \xrightarrow{90°\text{C}} \text{CeF}_4\cdot x\text{H}_2\text{O} + 2\text{H}_2\text{SO}_4$

  This method involves reacting cerium(IV) sulfate solution with 40% hydrofluoric acid at approximately 90°C to produce the monohydrate form (CeF4·xH2O, where x≤1).

Nanoscale Synthesis

Recent advances in synthesis techniques have focused on producing nanoscale cerium(IV) fluoride particles with controlled morphology. One promising approach involves:

• Synthesis of an intermediate ammonium cerium fluoride complex:
  $\text{CeO}_2 + 6\text{NH}_4\text{HF}_2 \xrightarrow{390\text{K}} \text{(NH}_4\text{)}_4\text{CeF}_8 + 2\text{NH}_3 + 4\text{H}_2\text{O}$

• Thermal decomposition of the intermediate complex:
  $\text{(NH}_4\text{)}_4\text{CeF}_8 \xrightarrow{570\text{K, Ar}} \text{CeF}_4 + 4\text{NH}_3 + 4\text{HF}$

This method produces spherical or flaky CeF4 nanoparticles with diameters of approximately 10 ± 2 nm. The process is conducted under an argon atmosphere at 570 K for 10 hours, allowing for controlled particle growth and morphology.

The development of nanoscale synthesis methods represents an important advancement in cerium fluoride chemistry, as nanomaterials often exhibit enhanced or novel properties compared to their bulk counterparts.

Applications

Framework Synthesis

Cerium(IV) fluoride serves as an important precursor in the hydrothermal synthesis of complex fluoride and fluoride-arsenate framework structures. Research has identified several novel frameworks that can be produced using CeF4 as a fluoride source, including:

• Cs[CeF5(H2O)]

• [(NH4)2(H2O)][Ce2(AsO4)2(H2O)F3]

• Ce[AsO4]F

• Ce[AsO4]F[H2O]

• (NH4)[CeF(AsO4)]

These frameworks exhibit interesting structural features, including large channels that can accommodate cations and water molecules. Such materials have potential applications in ion exchange, catalysis, and molecular separation.

Coordination Chemistry

Complex Formation

Cerium(IV) fluoride exhibits interesting coordination chemistry, reflecting the lewis acidic character of the Ce(IV) center. In particular, CeF4 can dissolve in dimethyl sulfoxide (DMSO) to form the coordination complex [CeF4(DMSO)2], where DMSO molecules coordinate to the cerium through their oxygen atoms.

This complex formation demonstrates the ability of CeF4 to expand its coordination sphere beyond the tetrahedral arrangement of fluorides in the simple formula. The interaction with oxygen-donor ligands is particularly important for understanding the behavior of CeF4 in various synthetic contexts and its potential applications in materials chemistry.

Coordination in Crystal Networks

In crystalline frameworks containing cerium(IV) fluoride units, the cerium atoms typically adopt higher coordination numbers than four. For example, in the structures of cerium fluoride-arsenate frameworks, cerium may be coordinated by a combination of fluoride ions, oxide ions from arsenate groups, and water molecules.

These extended coordination environments contribute to the formation of interesting structural features such as channels, layers, and three-dimensional frameworks. The variety of coordination geometries available to cerium in different oxidation states contributes to the rich structural chemistry of cerium fluorides and their derivatives.